(-)-Simulanol

• Molecular Formula: C21H24O7
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 4-[(2R,3S)-3-(hydroxymethyl)-5-[(E)-3-hydroxyprop-1-enyl]-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2,6-dimethoxyphenol
• InChI: InChI=1S/C21H24O7/c1-25-16-9-13(10-17(26-2)19(16)24)20-15(11-23)14-7-12(5-4-6-22)8-18(27-3)21(14)28-20/h4-5,7-10,15,20,22-24H,6,11H2,1-3H3/b5-4+/t15-,20+/m1/s1
• InChI Key: SGRRPSBKBJVKJE-SQBHOSFOSA-N
• SMILES: COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C(=C3)OC)O)OC)C=CCO
• Isomeric SMILES: COC1=CC(=CC2=C1O[C@H]([C@@H]2CO)C3=CC(=C(C(=C3)OC)O)OC)/C=C/CO
• Synonyms: 4-(3-hydroxymethyl-5-((E)-3-hydroxypropenyl)-7-methoxy-2,3-dihydrobenzofuran-2-yl)-2,6-dimethoxy-phenol; simulanol

Description

(-)-Simulanol is a dihydrobenzofuran neolignan, a class of natural products characterized by their fused benzofuran and phenylpropanoid structures. It is the enantiomer of (+)-Simulanol (NPC87725), differing in stereochemistry at specific chiral centers . (-)-Simulanol has been isolated from plants such as Euonymus alatus (winged spindle tree), Sabia parviflora, and Daphne g Nir . Its molecular formula is C₂₁H₂₄O₇, with a molecular weight of 388.15 g/mol, 7 hydrogen bond acceptors, 3 hydrogen bond donors, and 3 aromatic rings .

Comparison with Similar Compounds

Key Pharmacological Activities:

• Anti-inflammatory Effects: (-)-Simulanol inhibits nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages (IC₅₀ < 12 µM) by suppressing inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression .
• Antioxidant Activity : It inhibits superoxide production in neutrophils (IC₅₀ < 12 µM) .
• Bioavailability: Limited intestinal absorption (Caco-2 permeability: -4.828; human intestinal absorption: 2.8%) but moderate blood-brain barrier penetration (BBB score: 0.676) .

Comparison with Structurally Similar Compounds

(+)-Simulanol (Enantiomer Comparison)

(-)-Simulanol and (+)-Simulanol are enantiomers with identical molecular formulas but divergent stereochemical configurations.

Property	(-)-Simulanol	(+)-Simulanol	Reference
Molecular Weight	388.15 g/mol	388.15 g/mol
NO Inhibition (IC₅₀)	<12 µM	Not reported
Caco-2 Permeability	-4.828	-4.828
BBB Penetration	0.676	0.676
Source	Euonymus alatus, Sabia parviflora	Solanum surattense

Key Insight: While their physicochemical properties (e.g., permeability, molecular weight) are identical, (-)-Simulanol exhibits stronger anti-inflammatory activity, suggesting stereochemistry influences target binding .

(-)-Dehydrodiconiferyl Alcohol

A structural analog with a similar dihydrobenzofuran core but differing in hydroxylation patterns.

Property	(-)-Simulanol	(-)-Dehydrodiconiferyl Alcohol	Reference
Molecular Formula	C₂₁H₂₄O₇	C₂₀H₂₂O₆
Anti-inflammatory IC₅₀	<12 µM	~20 µM
Superoxide Inhibition	Yes (IC₅₀ < 12 µM)	Not reported
Source	Euonymus alatus	Euonymus alatus

Key Insight: (-)-Simulanol’s additional methoxy group may enhance its potency compared to dehydrodiconiferyl alcohol .

Lignanamides (e.g., Compounds 425–432 from Solanum spp.)

Lignanamides are structurally distinct but share functional similarities in anti-inflammatory activity.

Property	(-)-Simulanol	Lignanamides	Reference
Core Structure	Dihydrobenzofuran	Benzamide-linked lignans
NO Inhibition IC₅₀	<12 µM	16.2–58.5 µM
Bioavailability	Low (F20% = 0.4%)	Not reported
Source	Euonymus alatus	Solanum melongena

Key Insight: (-)-Simulanol’s simpler structure confers superior potency but similar bioavailability limitations compared to lignanamides .

Comparison with Functionally Similar Compounds

N-Methylflindersine

A non-lignan compound with overlapping antioxidant activity.

Property	(-)-Simulanol	N-Methylflindersine	Reference
Molecular Weight	388.15 g/mol	241.29 g/mol
Superoxide Inhibition IC₅₀	<12 µM	<12 µM
Anti-inflammatory Activity	Yes	Not reported
Source	Plant-derived	Plant-derived

Key Insight: Both compounds inhibit superoxide production, but (-)-Simulanol’s broader anti-inflammatory profile makes it more therapeutically versatile .